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Compound of Interest

Compound Name: Bobcat339

Cat. No.: B606307 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensuring both personal safety and the integrity of

experimental outcomes. This document provides essential safety and logistical information for

the handling of Bobcat339, a notable inhibitor of Ten-eleven translocation (TET) enzymes.

Bobcat339, a cytosine-based small molecule, has garnered attention in the field of epigenetics

for its potential to modulate DNA methylation through the inhibition of TET enzymes.[1][2]

Understanding its properties and the necessary precautions for its use is critical for any

laboratory professional incorporating it into their research.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Bobcat339 is provided in the table

below. This information is essential for proper storage, handling, and preparation of solutions.
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Property Value Source

IUPAC Name
4-amino-5-chloro-1-(3-

phenylphenyl)pyrimidin-2-one
[3]

Molecular Formula C₁₆H₁₂ClN₃O [3]

Molecular Weight 297.74 g/mol [3]

CAS Number 2280037-51-4 [4]

Appearance Solid [5]

Solubility Soluble in DMSO [3][6]

Storage (Powder) -20°C for up to 2 years [4]

Storage (in DMSO)
-80°C for up to 6 months,

-20°C for up to 6 months
[5][7]

Personal Protective Equipment (PPE) and Handling
When working with Bobcat339, adherence to standard laboratory safety protocols is crucial.

The following personal protective equipment should be worn at all times:

Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required to prevent skin contact.

[1]

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Respiratory Protection: For operations that may generate dust or aerosols, a suitable

particulate respirator is recommended.[1]

All handling of Bobcat339 should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[1] Avoid inhalation of dust or fumes.[2] In case of accidental contact,

follow the first aid measures outlined in the Safety Data Sheet (SDS).
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Preparation of Stock Solutions:

Bobcat339 is typically dissolved in dimethyl sulfoxide (DMSO) to create a stock solution.[3][6]

For example, a 10 mM stock solution can be prepared.[5] Due to its limited solubility in

aqueous solutions, for cell-based assays, it is recommended to first dissolve Bobcat339 in

DMSO and then dilute it with the aqueous buffer of choice.[6] Aqueous solutions should not be

stored for more than one day.[6]

Storage:

Store Bobcat339 powder in a tightly sealed container in a cool, dry, and well-ventilated area at

-20°C.[1][4] Solutions in DMSO should be stored at -80°C or -20°C.[5][7]

Disposal:

Dispose of Bobcat339 and any contaminated materials in accordance with local, state, and

federal regulations for hazardous chemical waste.[2] Avoid release into the environment.[2]

Mechanism of Action and Experimental
Considerations
Bobcat339 is reported to be an inhibitor of TET1 and TET2 enzymes, with IC50 values of 33

µM and 73 µM, respectively.[4][5][8] These enzymes are responsible for the oxidation of 5-

methylcytosine (5mC) to 5-hydroxymethylcytosine (5hmC), a key step in DNA demethylation.[2]

[3] By inhibiting TET enzymes, Bobcat339 can lead to a reduction in global 5hmC levels.[1]

However, it is crucial for researchers to be aware of a study suggesting that the inhibitory

activity of some commercial preparations of Bobcat339 may be mediated by contaminating

Copper(II).[3][9] This study found that independently synthesized and purified Bobcat339 had

minimal inhibitory activity on its own.[9] Researchers should consider this when interpreting

their results and may want to verify the purity of their Bobcat339 source.

Experimental Workflow: Assessing TET Inhibition

A general workflow to assess the inhibitory effect of Bobcat339 on TET enzymes in a cell-

based assay is outlined below.
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Preparation

Treatment

Analysis

Quantification Methods

Prepare Bobcat339 stock solution in DMSO

Treat cells with Bobcat339 at various concentrations

Culture cells to desired confluency

Incubate for a defined period (e.g., 24-48 hours)

Include vehicle control (DMSO)

Harvest cells and extract genomic DNA

Quantify global 5hmC levels

ELISA-based kits

Option 1

Dot blot with 5hmC-specific antibody

Option 2

LC-MS/MS analysis

Option 3
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Caption: A generalized experimental workflow for evaluating the effect of Bobcat339 on TET

enzyme activity in cultured cells.
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The following diagram illustrates the central role of TET enzymes in the DNA demethylation

pathway and the proposed point of inhibition by Bobcat339.
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Caption: The DNA methylation cycle, highlighting the inhibitory action of Bobcat339 on TET

enzymes.

By providing this essential safety, logistical, and experimental context, we aim to empower

researchers to confidently and safely incorporate Bobcat339 into their studies, fostering a

deeper understanding of epigenetic regulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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